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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098 Get Quote

Technical Support Center: 2-Methyl-3-heptanol
This guide provides essential information for the safe handling and storage of 2-Methyl-3-
heptanol, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methyl-3-heptanol?

A1: 2-Methyl-3-heptanol is a flammable liquid and vapor.[1][2][3] It can also cause skin and

serious eye irritation.[4] Inhalation may lead to respiratory irritation, and ingestion or skin

contact can be harmful.[4]

Q2: What personal protective equipment (PPE) is required when handling 2-Methyl-3-
heptanol?

A2: To ensure safety, it is crucial to use the following PPE:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

Skin Protection: Wear impervious gloves and protective clothing to prevent skin exposure.[1]

[4][5]

Respiratory Protection: Use a NIOSH-approved respirator if exposure limits are exceeded or

if irritation occurs.[1][4]
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Q3: What are the proper procedures for storing 2-Methyl-3-heptanol?

A3: Store 2-Methyl-3-heptanol in a cool, dry, and well-ventilated area.[1][3][6] Keep the

container tightly closed and away from heat, sparks, open flames, and other ignition sources.[1]

[3][5] It should be stored separately from incompatible materials such as strong oxidizing

agents and strong acids.[3][5]

Q4: What should I do in case of accidental skin or eye contact with 2-Methyl-3-heptanol?

A4:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water and soap.[1][6] If skin irritation persists, seek medical attention.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][4] Continue rinsing and consult a physician.[1][6]

Q5: How should I handle a spill of 2-Methyl-3-heptanol?

A5: In the event of a spill, first ensure the area is well-ventilated and remove all sources of

ignition.[1] Use non-sparking tools and explosion-proof equipment.[1] Absorb the spill with an

inert material (e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[3]

Prevent the spill from entering drains.[1][6]

Q6: What is the correct fire-extinguishing media for 2-Methyl-3-heptanol?

A6: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire

involving 2-Methyl-3-heptanol.[1][6]
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Issue Possible Cause Solution

Irritation of the respiratory tract
Inhaling vapors due to

inadequate ventilation.

Immediately move to an area

with fresh air. If breathing is

difficult, provide oxygen. Seek

medical attention if symptoms

persist. Ensure future work is

conducted in a well-ventilated

area or with appropriate

respiratory protection.[1]

Skin redness or irritation after

handling

Direct skin contact with the

chemical.

Wash the affected area

thoroughly with soap and

water.[1][6] Apply a soothing

lotion. For persistent irritation,

consult a physician. Review

and reinforce the use of proper

protective gloves.[4]

The chemical has a brownish

tint.

Potential contamination or

degradation.

Do not use the chemical.

Dispose of it according to your

institution's hazardous waste

disposal procedures. Obtain a

new, unopened container.

Difficulty in dissolving the

compound.

The chosen solvent may not

be appropriate.

Refer to solubility data for 2-

Methyl-3-heptanol. Consider

using a different solvent or

gentle heating if the

compound's properties permit

and it is safe to do so.

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H18O [2][6]

Molecular Weight 130.23 g/mol [2]

Boiling Point 167.2°C at 760 mmHg [1]

Flash Point 54 °C / 129.2 °F [3][7]

Specific Gravity 0.820 [3][7]

CAS Number 18720-62-2 [1][6]

Experimental Workflow
General Protocol for Safe Handling of 2-Methyl-3-
heptanol
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Cleanup & Storage

Don Appropriate PPE
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(Fume Hood)

Gather All Necessary Materials
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(Use Non-Sparking Tools)

Perform Experiment

Dispose of Waste
(Follow Institutional Guidelines)

Store in a Cool, Dry, Well-Ventilated Area

Remove and Clean PPE
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Caption: Workflow for the safe handling of 2-Methyl-3-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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